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Compound of Interest

Compound Name: 2-Ethylacrylonitrile

Cat. No.: B154658

Technical Guide: Physical Properties of 2-
Ethylacrylonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 2-
Ethylacrylonitrile, specifically its boiling point and density. The information is presented to
support research, development, and application activities involving this compound.

Core Physical Properties

2-Ethylacrylonitrile, also known as 2-methylidenebutanenitrile, is an unsaturated aliphatic
nitrile with the chemical formula CsH7N. Understanding its physical properties is crucial for its
handling, application in synthesis, and for the development of new materials.

Data Summary

The key physical properties of 2-Ethylacrylonitrile are summarized in the table below for quick
reference.
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Physical Property Value Units Source

Boiling Point 114 °C [1112]

Not readily available
Density in cited experimental g/cm3

sources.

Experimental Protocols

The determination of the physical properties of a liquid organic compound like 2-
Ethylacrylonitrile involves standardized experimental procedures. Below are detailed
methodologies for the key experiments.

Boiling Point Determination (Capillary Method)

The capillary method is a common and effective technique for determining the boiling point of a
small quantity of a liquid.

Apparatus:

Thiele tube or a similar heating bath (e.g., oil bath)

Thermometer

Capillary tube (sealed at one end)

Small test tube

Bunsen burner or heating mantle

Stand and clamp
Procedure:
» Asmall amount of 2-Ethylacrylonitrile is placed into the small test tube.

o The capillary tube, with its open end downwards, is placed into the test tube containing the
liquid.
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The test tube is attached to the thermometer, ensuring the bulb of the thermometer and the
sample are at the same level.

The entire assembly is immersed in the heating bath (Thiele tube).

The apparatus is heated gradually. As the temperature rises, air trapped in the capillary tube
will be seen escaping as bubbles.

The temperature at which a rapid and continuous stream of bubbles emerges from the
capillary tube is noted. This indicates that the vapor pressure of the liquid is equal to the
atmospheric pressure.

The heat is removed, and the liquid is allowed to cool.

The temperature at which the liquid begins to enter the capillary tube is recorded. This is the
boiling point of the liquid.

Density Determination (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer, which is a flask with

a specific, known volume.

Apparatus:

Pycnometer (a specific gravity bottle)

Analytical balance

Thermometer

Water bath

Procedure:

The empty, clean, and dry pycnometer is weighed accurately on an analytical balance (ma).

The pycnometer is filled with distilled water of a known temperature and weighed again (mz).
The temperature of the water is recorded.
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e The pycnometer is emptied, dried, and then filled with 2-Ethylacrylonitrile at the same
temperature as the water and weighed (ms).

+ The density of the liquid is calculated using the following formula:
Density of liquid = [(ms - m1) / (m2 - m1)] * Density of water at the experimental temperature

Logical Relationships of Physical Properties

The following diagram illustrates the relationship between the chemical compound and its
fundamental physical properties.
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Physical Properties Overview

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 2-Ethylacrylonitrile (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154658#physical-properties-of-2-ethylacrylonitrile-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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